Cas no 294873-33-9 (1H-1,2,4-Triazole-3-carboxylicacid, 5-(nitroamino)-, ethyl ester)

1H-1,2,4-Triazole-3-carboxylicacid, 5-(nitroamino)-, ethyl ester structure
294873-33-9 structure
Product Name:1H-1,2,4-Triazole-3-carboxylicacid, 5-(nitroamino)-, ethyl ester
CAS No:294873-33-9
MF:C5H7N5O4
MW:201.140179872513
CID:249182
PubChem ID:135420211
Update Time:2025-04-19

1H-1,2,4-Triazole-3-carboxylicacid, 5-(nitroamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3-carboxylicacid, 5-(nitroamino)-, ethyl ester
    • 1H-1,2,4-Triazole-3-carboxylicacid,5-(nitroamino)-,ethylester(9CI)
    • ethyl 3-(nitroamino)-1H-1,2,4-triazole-5-carboxylate
    • SR-01000512517
    • 294873-33-9
    • SR-01000512517-1
    • AKOS001728556
    • Inchi: 1S/C5H7N5O4/c1-2-14-4(11)3-6-5(8-7-3)9-10(12)13/h2H2,1H3,(H2,6,7,8,9)
    • InChI Key: KSDZUECVPGJWAP-UHFFFAOYSA-N
    • SMILES: O(C(C1=NNC(N[N+](=O)[O-])=N1)=O)CC

Computed Properties

  • Exact Mass: 201.04980372g/mol
  • Monoisotopic Mass: 201.04980372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 126Ų
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